5-(2-Chlorophenyl)-4-(2,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2-chlorophenyl)-4-(2,4-dimethoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H14ClN3O2S/c1-21-10-7-8-13(14(9-10)22-2)20-15(18-19-16(20)23)11-5-3-4-6-12(11)17/h3-9H,1-2H3,(H,19,23)
• InChI Key: HYGSAHNURALWPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2C(=NNC2=S)C3=CC=CC=C3Cl)OC
• Molecular Formula: C16H14ClN3O2S
• Molecular Weight: 347.8 g/mol

Description

5-(2-Chlorophenyl)-4-(2,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (5-CPDMT) is a small molecule compound with a wide range of applications in scientific research. It is a part of the triazole family of compounds, which are known for their ability to interact with a variety of biological molecules. 5-CPDMT has been studied extensively in the laboratory and is used in a variety of research applications, including as a tool for studying enzyme inhibition, protein-protein interactions, and cell signaling.

Scientific Research Applications

5-(2-Chlorophenyl)-4-(2,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol has been used in a variety of scientific research applications. It has been used as an inhibitor of cytochrome P450 enzymes, as a tool for studying protein-protein interactions, as a tool for studying cell signaling pathways, and as a tool for studying the inhibition of enzymes by small molecules. 5-(2-Chlorophenyl)-4-(2,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol has also been used to study the inhibition of protein kinases and to study the inhibition of tyrosine kinases.

Mechanism of Action

The mechanism of action of 5-(2-Chlorophenyl)-4-(2,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol is not fully understood, but it is thought to interact with a variety of biological molecules. It is believed to interact with cytochrome P450 enzymes and tyrosine kinases, and it is also thought to interact with protein-protein interactions and cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Chlorophenyl)-4-(2,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol have not been fully studied. However, it is known to inhibit cytochrome P450 enzymes, tyrosine kinases, and protein-protein interactions. It is also thought to have an effect on cell signaling pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2-Chlorophenyl)-4-(2,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol in laboratory experiments include its small size, its ability to interact with a variety of biological molecules, and its availability in a variety of forms. It is also relatively inexpensive and easy to synthesize. The main limitation of 5-(2-Chlorophenyl)-4-(2,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol is that its mechanism of action is not fully understood, so it is difficult to predict its effects on biological systems.

Future Directions

The potential future directions for 5-(2-Chlorophenyl)-4-(2,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol include further research into its mechanism of action, its effects on biological systems, and its potential applications in drug development. It could also be used to study the inhibition of other enzymes, such as proteases, and to study its effects on other cell signaling pathways. Additionally, 5-(2-Chlorophenyl)-4-(2,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol could be used to study the inhibition of protein-protein interactions and to study its effects on other protein-protein interactions. Finally, further research into the potential applications of 5-(2-Chlorophenyl)-4-(2,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol in drug development could lead to new and more effective drugs.